Cas no 918150-82-0 (2-Butenoic acid, 2-acetyl-, 2-methyl-2-propen-1-yl ester)

2-Butenoic acid, 2-acetyl-, 2-methyl-2-propen-1-yl ester structure
918150-82-0 structure
Product name:2-Butenoic acid, 2-acetyl-, 2-methyl-2-propen-1-yl ester
CAS No:918150-82-0
MF:C10H14O3
MW:182.216363430023
CID:779173
PubChem ID:71427746

2-Butenoic acid, 2-acetyl-, 2-methyl-2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 2-acetyl-, 2-methyl-2-propen-1-yl ester
    • 2-methylprop-2-enyl 2-acetylbut-2-enoate
    • DTXSID80846483
    • 918150-82-0
    • 2-Methylprop-2-en-1-yl 2-acetylbut-2-enoate
    • Inchi: InChI=1S/C10H14O3/c1-5-9(8(4)11)10(12)13-6-7(2)3/h5H,2,6H2,1,3-4H3
    • InChI Key: WWLIOJQLECUXJZ-UHFFFAOYSA-N
    • SMILES: CC=C(C(=O)C)C(=O)OCC(=C)C

Computed Properties

  • Exact Mass: 182.094294304g/mol
  • Monoisotopic Mass: 182.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 43.4Ų
  • XLogP3: 2.1

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